molecular formula C11H17N3O3 B2734699 tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate CAS No. 2126160-17-4

tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate

Cat. No. B2734699
CAS RN: 2126160-17-4
M. Wt: 239.275
InChI Key: HEHUOZPEUHEWNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate” is a chemical compound with the CAS Number: 2126160-17-4 . It has a molecular weight of 239.27 . It is a powder in physical form .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an efficient one-pot two-step synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was achieved by a solvent-free condensation/reduction reaction sequence starting from 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde . The one-pot reductive amination proceeded by the formation in situ of the N-(5-pyrazolyl)imine as a key synthetic intermediate .


Molecular Structure Analysis

The InChI code for “tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate” is 1S/C11H17N3O3/c1-11(2,3)17-10(16)12-5-8-6-13-14(4)9(8)7-15/h6-7H,5H2,1-4H3,(H,12,16) . The InChI key is HEHUOZPEUHEWNV-UHFFFAOYSA-N .


Chemical Reactions Analysis

While specific chemical reactions involving “tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate” are not available, tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines .


Physical And Chemical Properties Analysis

“tert-Butyl ((5-formyl-1-methyl-1H-pyrazol-4-yl)methyl)carbamate” is a powder in physical form . It has a molecular weight of 239.27 .

Scientific Research Applications

Synthesis of Ceftolozane

This compound is an important intermediate product in the synthesis of Ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic . Ceftolozane has good tolerance, a wide antibacterial spectrum, strong activity against both Gram-positive and Gram-negative bacteria, and strong antibacterial activity against Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa in in vivo and in vitro tests .

Synthesis of N-Boc Protected Anilines

“tert-butyl N-[(5-formyl-1-methyl-1H-pyrazol-4-yl)methyl]carbamate” is used in the synthesis of N-Boc protected anilines . The Boc group (tert-butoxycarbonyl) is a common protecting group used in organic synthesis.

Synthesis of Tetrasubstituted Pyrroles

This compound is also used in the synthesis of tetrasubstituted pyrroles that are functionalized with ester or ketone groups at the C-3 position . Pyrroles are a class of organic compounds that are widely used in pharmaceuticals and natural product synthesis.

Synthesis of Various Organic Compounds

Due to its structure containing both an amino group and an ester group, this compound can be used as a building block in the synthesis of various organic compounds .

Use as a Chemical Reagent

This compound can be used as a chemical reagent in various chemical reactions due to its reactivity .

Use in Pharmaceutical Industry

Given its role in the synthesis of pharmaceutical compounds like Ceftolozane, this compound has significant applications in the pharmaceutical industry .

properties

IUPAC Name

tert-butyl N-[(5-formyl-1-methylpyrazol-4-yl)methyl]carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O3/c1-11(2,3)17-10(16)12-5-8-6-13-14(4)9(8)7-15/h6-7H,5H2,1-4H3,(H,12,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEHUOZPEUHEWNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCC1=C(N(N=C1)C)C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.